Cas no 2098046-94-5 (methyl 2-(5-methyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetate)

• Product Name: methyl 2-(5-methyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetate
• CAS No: 2098046-94-5
• MF: C₁₁H₁₂N₄O₂
• MW: 232.23858165741
• CID: 5727777
• PubChem ID: 121211854
• Update Time: 2025-10-28

methyl 2-(5-methyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetate Chemical and Physical Properties

Names and Identifiers

• F2198-2383
• methyl 2-(5-methyl-3-pyrazin-2-ylpyrazol-1-yl)acetate
• 2098046-94-5
• AKOS026722006
• methyl 2-(5-methyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetate
• 1H-Pyrazole-1-acetic acid, 5-methyl-3-(2-pyrazinyl)-, methyl ester

• Inchi： 1S/C11H12N4O2/c1-8-5-9(10-6-12-3-4-13-10)14-15(8)7-11(16)17-2/h3-6H,7H2,1-2H3
• InChI Key： ZFDDNIMIUDFXHZ-UHFFFAOYSA-N
• SMILES： O(C)C(CN1C(C)=CC(C2C=NC=CN=2)=N1)=O

Computed Properties

• Exact Mass: 232.09602564g/mol
• Monoisotopic Mass: 232.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 69.9Ų

Experimental Properties

• Density: 1.29±0.1 g/cm3(Predicted)
• Boiling Point: 370.3±42.0 °C(Predicted)
• pka: -0.24±0.10(Predicted)

Additional information on methyl 2-(5-methyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetate

Comprehensive Overview of Methyl 2-(5-methyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetate (CAS No. 2098046-94-5)

Methyl 2-(5-methyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetate, with the CAS number 2098046-94-5, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, featuring a pyrazine and pyrazole hybrid structure, is a key intermediate in the synthesis of bioactive molecules. Its unique heterocyclic framework makes it a valuable scaffold for drug discovery, particularly in targeting kinase inhibitors and anti-inflammatory agents. Researchers are increasingly exploring its potential in cancer therapy and metabolic disorder treatments, aligning with current trends in precision medicine.

The compound's molecular formula and structural features contribute to its versatility in chemical reactions. Its methyl ester group enhances solubility, facilitating its use in high-throughput screening assays. In recent years, the demand for pyrazine-pyrazole hybrids has surged due to their role in developing next-generation therapeutics. This aligns with the growing interest in small-molecule drugs and fragment-based drug design, topics frequently searched in academic and industrial databases. The compound's synthetic accessibility further positions it as a candidate for lead optimization in medicinal chemistry projects.

From an industrial perspective, methyl 2-(5-methyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetate is often discussed in the context of green chemistry and sustainable synthesis. With environmental concerns driving innovation, researchers are optimizing its production using catalytic methods and biodegradable solvents. These approaches address the rising popularity of searches like "eco-friendly chemical synthesis" and "reducing pharmaceutical waste". The compound's stability under mild conditions also makes it suitable for flow chemistry applications, a trending topic in process chemistry forums.

Analytical characterization of CAS 2098046-94-5 typically involves advanced techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography. These methods are crucial for verifying its purity, especially when used in structure-activity relationship (SAR) studies. The compound's chromatographic behavior is frequently compared to analogues in published QSAR models, reflecting the pharmaceutical industry's focus on computational chemistry tools. Such data is highly sought after in search queries related to "molecular docking" and "drug-likeness prediction".

In material science, derivatives of this compound show promise in organic electronics due to their conjugated π-systems. This connects to emerging searches about "organic semiconductors" and "flexible electronics". The pyrazine ring contributes to electron transport properties, while the ester moiety allows for polymer compatibility. Such interdisciplinary applications demonstrate how 2098046-94-5 bridges pharmaceutical and material science research – a synergy increasingly explored in convergence technology initiatives.

Safety profiles of methyl 2-(5-methyl-3-(pyrazin-2-yl)-1H-pyrazol-1-yl)acetate are documented in accordance with REACH regulations and OECD guidelines. While not classified as hazardous, proper laboratory handling protocols are emphasized – a topic frequently searched alongside "chemical safety data sheets". The compound's biodegradation pathways are under study to address environmental persistence concerns, reflecting the industry's shift toward benign-by-design compounds. These aspects are particularly relevant given increasing regulatory scrutiny on persistent organic pollutants.

The commercial availability of CAS 2098046-94-5 through specialty chemical suppliers has expanded its accessibility to researchers worldwide. Procurement trends show growing interest from contract research organizations (CROs) and academic institutions working on fragment library development. This correlates with search volume spikes for terms like "building blocks for drug discovery" and "scaffold hopping". The compound's price fluctuations are often benchmarked against similar N-heterocyclic carboxylates in market intelligence reports.

Future research directions for this compound may explore its chiral derivatives for asymmetric catalysis applications or investigate its metal-organic framework (MOF) coordination properties. Such potential aligns with trending searches about "supramolecular chemistry" and "enantioselective synthesis". Patent analysis reveals growing IP activity around pyrazolyl acetate derivatives, particularly in bioconjugation techniques and prodrug formulations – areas gaining traction in targeted drug delivery research.